Cas no 97969-60-3 (9,9-Diethoxy-2,5,10-trioxa-9-siladodecane)

• Product Name: 9,9-Diethoxy-2,5,10-trioxa-9-siladodecane
• CAS No: 97969-60-3
• MF: C₁₂H₂₈O₅Si
• MW: 280.433225631714
• CID: 6319055
• PubChem ID: 58986399
• Update Time: 2026-03-11

9,9-Diethoxy-2,5,10-trioxa-9-siladodecane Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3224297
• 97969-60-3
• DTXSID301169315
• 9,9-diethoxy-2,5,10-trioxa-9-siladodecane
• 9,9-Diethoxy-2,5,10-trioxa-9-siladodecane

• Inchi： 1S/C12H28O5Si/c1-5-15-18(16-6-2,17-7-3)12-8-9-14-11-10-13-4/h5-12H2,1-4H3
• InChI Key： VQFCQIBNDODVOM-UHFFFAOYSA-N
• SMILES： [Si](CCCOCCOC)(OCC)(OCC)OCC

Computed Properties

• Exact Mass: 280.17060052g/mol
• Monoisotopic Mass: 280.17060052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 9,9-Diethoxy-2,5,10-trioxa-9-siladodecane

9,9-Diethoxy-2,5,10-Trioxya-9-Siladodecane: A Comprehensive Overview

9,9-Diethoxy-2,5,10-trioxa-9-siladodecane, also known by its CAS registry number CAS No. 97969-60-3, is a unique organosilicon compound that has garnered significant attention in the fields of materials science and organic chemistry. This compound is characterized by its silacyclopropane ring system, which is a three-membered ring containing silicon and oxygen atoms. The presence of ethoxy groups at the 9-position further enhances its chemical reactivity and functional versatility.

The synthesis of 9,9-Diethoxy-2,5,10-trioxa-9-siladodecane involves a series of carefully controlled reactions that exploit the reactivity of silicon-based intermediates. Recent advancements in organosilicon chemistry have enabled researchers to optimize the synthesis pathways, leading to higher yields and improved purity. These improvements are particularly significant for applications requiring large-scale production or high-purity materials.

One of the most notable applications of this compound is in the development of advanced materials with tailored properties. For instance, studies have shown that siladodecane derivatives can be used as precursors for the synthesis of silicon-based polymers with exceptional thermal stability and mechanical strength. These polymers find applications in high-performance coatings, adhesives, and electronic encapsulants.

In addition to its material science applications, 9,9-Diethoxy-2,5,10-trioxa-9-siladodecane has also been explored for its potential in drug delivery systems. The compound's ability to form stable complexes with various therapeutic agents makes it a promising candidate for targeted drug delivery. Recent research has focused on optimizing the biocompatibility and controlled release properties of these complexes.

The chemical structure of this compound plays a crucial role in its reactivity and functionality. The silacyclopropane ring system introduces strain into the molecule, making it highly reactive towards nucleophilic attack. This reactivity can be harnessed for various transformations, such as ring-opening reactions or cross-coupling processes. Recent studies have demonstrated that these reactions can be selectively controlled using specific catalysts or reaction conditions.

From an environmental standpoint, the degradation pathways of CAS No. 97969-60-3 have been extensively studied to ensure its safe handling and disposal. Research indicates that the compound undergoes hydrolysis under certain conditions, leading to the formation of less hazardous byproducts. These findings are particularly relevant for industries involved in large-scale manufacturing or waste management.

In conclusion, 9,9-Diethoxy-2,5,10-trioxa-9-siladodecane represents a versatile and multifunctional organosilicon compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and reactivity continue to inspire innovative research directions, making it a valuable addition to modern material science and organic chemistry.